Cas no 195385-93-4 (4-Methylumbelliferyl b-D-Ribofuranoside)

• Product Name: 4-Methylumbelliferyl b-D-Ribofuranoside
• CAS No: 195385-93-4
• Molecular Formula: C₁₅H₁₆O₇
• Molecular Weight: 308.28334
• MDL: MFCD06796941
• CID: 138655
• PubChem ID: 354335027

4-Methylumbelliferyl b-D-Ribofuranoside Properties

Names and Identifiers

• 4-Methylumbelliferylbeta-D-ribofuranoside
• 4-METHYLUMBELLIFERYL B-D-RIBOFURANOSIDE
• -<small>D<
• 2H-1-Benzopyran-2-one, 4-methyl-7-(beta.-D-ribofuranosyloxy)-
• 7-[(2R,3R,4R,5S)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]oxy-4-methyl-chromen-2-one
• 4-Methylumbelliferyl β-D-ribofuranoside
• 4-Methyl-7-(beta-D-ribofuranosyloxy)-2H-1-benzopyran-2-one
• 2H-1-Benzopyran-2-one, 4-methyl-7-(.beta.-D-ribofuranosyloxy)-
• 4-Methylumbelliferylb-D-ribofuranoside
• AS-76731
• MFCD06796941
• 4-Methylumbelliferyl I(2)-D-ribofuranoside
• J-012655
• 4-Methyl-2-oxo-2H-1-benzopyran-7-yl pentofuranoside
• 7-[(2S,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxy-4-methylchromen-2-one
• CS-0328409
• DTXSID00941308
• 7-(((2S,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)oxy)-4-methyl-2H-chromen-2-one
• SCHEMBL2925782
• 7-{[(2S,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxy}-4-methyl-2H-chromen-2-one
• 4-Methylumbelliferyl beta-D-ribofuranoside
• 195385-93-4
• G70818
• FAGLTVBWEMHJRP-NMFUWQPSSA-N

• MDL： MFCD06796941
• InChIKey： FAGLTVBWEMHJRP-NMFUWQPSSA-N
• Inchi： InChI=1S/C15H16O7/c1-7-4-12(17)21-10-5-8(2-3-9(7)10)20-15-14(19)13(18)11(6-16)22-15/h2-5,11,13-16,18-19H,6H2,1H3/t11-,13-,14-,15-/m1/s1
• SMILES： OC[C@H]1O[C@@H](OC2C=CC3C(=CC(OC=3C=2)=O)C)[C@H](O)[C@@H]1O

Computed Properties

• Exact Mass: 308.08960285g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 3
• Monoisotopic Mass: 308.08960285g/mol
• Heavy Atom Count: 22
• Complexity: 463
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.2
• Topological Polar Surface Area: 105Ų

Experimental Properties

• LogP: -0.08080
• PSA: 109.36000
• Refractive Index: 1.631
• Boiling Point: 599.4°C at 760 mmHg
• Melting Point: 165-170°C
• Vapor Pressure: 0.0±1.8 mmHg at 25°C
• Flash Point: 228.1°C
• Solubility: Slightly soluble (3.7 g/l) (25 º C),
• Density: 1.486±0.06 g/cm3 (20 ºC 760 Torr),